Cas no 5680-29-5 (5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole)

5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole structure
5680-29-5 structure
Product Name:5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
CAS No:5680-29-5
MF:C16H16N4OS
MW:312.389441490173
CID:1603100
PubChem ID:2258597
Update Time:2025-04-21

5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
    • 1H-tetrazole, 5-[[2-(4-methylphenoxy)ethyl]thio]-1-phenyl-
    • 1-Phenyl-5-(2-p-tolyloxy-ethylsulfanyl)-1H-tetrazole
    • 5-[2-(4-methylphenoxy)ethylsulfanyl]-1-phenyltetrazole
    • 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetraazole
    • CB12623
    • SMSF0006939
    • BIM-0009771.P001
    • AKOS000544839
    • AR-422/11668229
    • Cambridge id 5680295
    • 5680-29-5
    • CBMicro_009781
    • DTXSID40367341
    • Inchi: 1S/C16H16N4OS/c1-13-7-9-15(10-8-13)21-11-12-22-16-17-18-19-20(16)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
    • InChI Key: BAXMFPZSWFGGOU-UHFFFAOYSA-N
    • SMILES: S(C1=NN=NN1C1C=CC=CC=1)CCOC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 312.10468
  • Monoisotopic Mass: 312.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 511°C at 760 mmHg
  • Flash Point: 262.8°C
  • Refractive Index: 1.647
  • PSA: 52.83
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